Cembrane diterpenoids are a class of natural products primarily found in marine organisms such as brown algae and certain soft corals. These compounds exhibit a unique cembrene skeleton, characterized by a 16-carbon backbone with four cyclohexene rings. Notably, these secondary metabolites have garnered significant interest due to their diverse biological activities, including antitumor, anti-inflammatory, and antioxidant properties. Cembrane diterpenoids are structurally complex, often featuring various functional groups such as hydroxyls, methoxys, and epoxides, which contribute to their distinctive pharmacological profiles. The chemical diversity within this class of compounds makes them valuable targets for drug discovery research. For instance, some cembranoids have shown promise in the treatment of cancer, particularly in inhibiting tumor cell proliferation and inducing apoptosis. The extraction and purification of cembrane diterpenoids from natural sources present both challenges and opportunities. Advances in chromatographic techniques and spectroscopic methods have facilitated their identification and analysis. Additionally, synthetic chemistry approaches offer an alternative route for the production of these complex molecules, which can be used for further biological evaluation or structural modification to optimize their therapeutic efficacy.